Cas no 2088499-23-2 (sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide)

• Product Name: sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide
• CAS No: 2088499-23-2
• CID: 4636115
• PubChem ID: 132353699
• Update Time: 2025-10-30

sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide Chemical and Physical Properties

Names and Identifiers

• sodium (2-(dimethylamino)ethyl)carbamodithioate
• sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide

Introduction to Sodium {2-(Dimethylamino)ethylcarbamothioyl}sulfanide (CAS No. 2088499-23-2)

Sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide, a compound with the chemical formula Na{C4H11N}{S}{C2H5}O, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique CAS number 2088499-23-2, is primarily of interest due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both carbamothioyl and sulfanide functional groups makes this molecule a versatile candidate for further exploration in medicinal chemistry.

The< strong> sodium counterion in this compound not only influences its solubility and stability but also opens up possibilities for its use in salt formation, a common strategy in drug design to enhance bioavailability. The< strong> 2-(dimethylamino)ethyl moiety, on the other hand, introduces a basic nitrogen atom that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the binding affinity of small molecules to biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Sulfur atoms are known to enhance the pharmacological activity of molecules by participating in various biochemical pathways. The carbamothioyl group in Sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide is an excellent example of how sulfur can be integrated into molecular frameworks to modulate biological activity. This group has been reported to exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing pharmacological tools.

The< strong> sulfanide functional group is another key feature of this compound that contributes to its potential biological activity. Sulfanides are known for their ability to interact with biological systems through various mechanisms, including inhibition of enzyme activity and modulation of protein-protein interactions. These interactions are often critical for the development of drugs that target specific diseases or conditions.

In the context of current research, Sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide has been investigated for its potential role in addressing various therapeutic challenges. For instance, studies have suggested that this compound may have applications in the development of antimicrobial agents. The structural features of this molecule allow it to interact with bacterial cell walls and membranes, potentially disrupting essential bacterial functions and leading to their death.

Furthermore, the< strong> dimethylamino group in this compound can serve as a pharmacophore that enhances binding affinity to biological targets. This moiety is commonly found in many bioactive molecules and has been shown to improve oral bioavailability and metabolic stability. The combination of these features makes Sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the carbamothioyl group followed by the sulfanide functionality necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like Sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide with increasing efficiency and scalability.

In conclusion, Sodium {2-(dimethylamino)ethylcarbamothioyl}sulfanide (CAS No. 2088499-23-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its applications in various therapeutic areas, highlighting its importance as a chemical entity worthy of further investigation.